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Cat. No.: B3030406 Get Quote

Technical Support Center: Carbomer 980
Formulations
Welcome to the technical support center for Carbomer 980. This resource is designed for

researchers, scientists, and drug development professionals to troubleshoot and resolve

common issues related to viscosity loss in Carbomer 980 formulations over time.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental mechanism of thickening in a Carbomer 980 formulation?

A1: Carbomer 980, a high molecular weight polymer of acrylic acid, exists as a dry, tightly

coiled acidic powder.[1] When dispersed in a polar solvent like water, the polymer hydrates and

begins to uncoil. The significant increase in viscosity, or thickening, is achieved through a

process called neutralization. By adding a base (neutralizer) such as sodium hydroxide (NaOH)

or triethanolamine (TEA), the acidic carboxyl groups on the polymer backbone are converted to

negatively charged carboxylate groups (-COO⁻).[2] The mutual repulsion of these negative

charges causes the polymer chain to fully extend and swell, trapping a large volume of the

solvent and thereby dramatically increasing the viscosity of the solution to form a stable gel.[2]

[3] The optimal pH for this to occur is typically between 6.0 and 7.5.[4]

Q2: My Carbomer 980 gel has lost significant viscosity over time. What are the most common

causes?
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A2: Several factors can lead to a decrease in the viscosity of Carbomer 980 gels over time.

The most common culprits include:

Presence of Electrolytes: Salts or ions in your formulation can shield the negative charges on

the polymer backbone, reducing the electrostatic repulsion and causing the polymer to re-

coil, which releases the trapped solvent and decreases viscosity.[3]

High Shear Stress: While necessary for initial dispersion, excessive or prolonged high shear

mixing after the polymer has been neutralized can permanently break the polymer chains,

leading to a significant and irreversible loss of viscosity.[5]

UV Exposure: Carbomer polymers can be sensitive to UV radiation.[3] Exposure to light,

especially in clear packaging, can cause degradation of the polymer structure, resulting in a

loss of viscosity.

pH Shift: If the pH of the formulation drifts outside the optimal range (typically below 5 or

above 9), the neutralization of the carboxyl groups can be affected, leading to a reduction in

polymer swelling and a corresponding drop in viscosity.[4]

Microbial Contamination: Carbomer gels, especially those with high water content, can be

susceptible to microbial growth. Enzymes produced by microorganisms can degrade the

polymer, leading to a loss of viscosity.[6]

Q3: Can the choice of neutralizer affect the long-term stability of my gel?

A3: Yes, the choice of neutralizer can impact the stability of the final formulation. Strong bases

like sodium hydroxide (NaOH) create a more rigid gel structure due to the formation of sodium

carboxylate salts. Organic amines like triethanolamine (TEA) can sometimes offer better

compatibility with other formulation components and can be less susceptible to viscosity loss in

the presence of certain electrolytes. The choice of neutralizer should be made based on the

desired final pH, the other ingredients in the formulation, and the required rheological

properties.

Q4: How can I prevent viscosity loss due to microbial contamination?

A4: To prevent microbial growth and subsequent degradation of the Carbomer 980 polymer, it

is essential to include a broad-spectrum preservative system in your formulation. The choice of
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preservative should be compatible with the anionic nature of Carbomer 980 and effective at

the final pH of your gel. It is also crucial to follow good manufacturing practices (GMP) to

minimize the initial microbial load in your product.

Troubleshooting Guide
This guide provides a structured approach to identifying and resolving common issues related

to viscosity loss in Carbomer 980 formulations.

Issue 1: Sudden or gradual loss of viscosity after adding
other active ingredients or excipients.
This is often indicative of an incompatibility with electrolytes.

Troubleshooting Steps:

Identify Potential Sources of Electrolytes: Review the chemical nature of all added

ingredients. Salts, buffers, and certain active pharmaceutical ingredients (APIs) can

introduce ions into the formulation.

Perform a Salt Tolerance Test: This will help you quantify the impact of electrolytes on your

gel's viscosity. A detailed protocol is provided in the "Experimental Protocols" section below.

Consider a Salt-Tolerant Carbomer: If your formulation requires a high concentration of

electrolytes, you may need to consider alternative polymers with better salt tolerance, such

as Carbopol® Ultrez 30.[3]

Add a Chelating Agent: In some cases, trace amounts of metal ions can contribute to

viscosity loss. Including a chelating agent like EDTA (ethylenediaminetetraacetic acid) can

help to sequester these ions.

Illustrative Data: Impact of NaCl on Carbomer 980 Gel Viscosity
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NaCl Concentration (%) Viscosity (cP) % Viscosity Loss

0.0 50,000 0%

0.1 35,000 30%

0.5 15,000 70%

1.0 5,000 90%

Note: This data is illustrative and the actual viscosity will depend on the specific formulation

and measurement conditions.

Issue 2: Low initial viscosity or a significant drop in
viscosity after the manufacturing process.
This is often related to the application of excessive shear.

Troubleshooting Steps:

Review Your Mixing Process: High-shear mixing is beneficial for dispersing the Carbomer
980 powder before neutralization. However, after neutralization, high shear can mechanically

degrade the swollen polymer network.[5]

Optimize Shear Application: If high shear is necessary for other process steps (e.g.,

emulsification), try to apply it before the neutralization step. After neutralization, use low-

speed, wide-sweep agitation to avoid damaging the gel structure.

Perform a Shear Stability Test: This will help you understand how your formulation holds up

to mechanical stress. A detailed protocol is provided in the "Experimental Protocols" section

below.

Illustrative Data: Impact of Shear Rate on Carbomer 980 Gel Viscosity
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Shear Rate (rpm) for 10
min

Final Viscosity (cP) % Viscosity Loss

50 (Low Shear) 48,000 4%

500 (Moderate Shear) 30,000 40%

2000 (High Shear) 10,000 80%

Note: This data is illustrative and the actual viscosity will depend on the specific formulation

and equipment used.

Issue 3: Viscosity loss in products packaged in
transparent containers and exposed to light.
This is likely due to UV degradation.

Troubleshooting Steps:

Protect from Light: Store the product in opaque or amber-colored containers to block UV

radiation.

Incorporate a UV Absorber: Add a UV absorber to the formulation to protect the Carbomer
980 from degradation.[3]

Conduct a Photostability Test: Expose your formulation to controlled light conditions to

confirm UV sensitivity and the effectiveness of your protective measures. A detailed protocol

is provided in the "Experimental Protocols" section below.

Illustrative Data: Impact of UV Exposure on Carbomer 980 Gel Viscosity
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UV Exposure (hours) Viscosity (cP) % Viscosity Loss

0 50,000 0%

12 42,500 15%

24 32,500 35%

48 20,000 60%

Note: This data is illustrative and the actual viscosity will depend on the specific formulation

and light source.

Experimental Protocols
Protocol 1: Salt Tolerance Test
Objective: To determine the effect of electrolyte concentration on the viscosity of a Carbomer
980 gel.

Materials:

Pre-prepared Carbomer 980 gel at the desired concentration and pH.

Sodium chloride (NaCl) solutions of varying concentrations (e.g., 1%, 5%, 10% w/v).

Viscometer (e.g., Brookfield RVT).

Beakers and stir bars.

Methodology:

Place a known volume (e.g., 100 mL) of the Carbomer 980 gel into a beaker.

Measure the initial viscosity of the gel and record it as the baseline.

While gently stirring, add a small, precise volume of the NaCl solution to achieve the first

target salt concentration (e.g., 0.1%).

Stir for a set amount of time (e.g., 15 minutes) to ensure uniform distribution.
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Measure the viscosity of the gel and record the value.

Repeat steps 3-5, incrementally increasing the salt concentration.

Calculate the percentage of viscosity loss at each salt concentration compared to the

baseline.

Protocol 2: Shear Stability Test
Objective: To evaluate the impact of mechanical shear on the viscosity of a neutralized

Carbomer 980 gel.

Materials:

Pre-prepared, neutralized Carbomer 980 gel.

High-shear mixer/homogenizer with controllable speed.

Viscometer.

Beakers.

Methodology:

Place a known volume of the gel into a beaker and measure its initial viscosity.

Subject the gel to a specific shear rate (e.g., 500 rpm) for a defined period (e.g., 5 minutes).

Allow the gel to rest for a short period (e.g., 10 minutes) to recover from any temporary shear

thinning.

Measure the final viscosity.

Repeat the process with fresh samples at different shear rates.

Calculate the percentage of permanent viscosity loss for each shear condition.
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Protocol 3: Photostability Test (as per ICH Q1B
Guidelines)
Objective: To assess the impact of light exposure on the viscosity of a Carbomer 980
formulation.

Materials:

Carbomer 980 gel in its final intended packaging (and also in a transparent container for

worst-case analysis).

A photostability chamber equipped with a light source that provides both cool white

fluorescent and near-ultraviolet lamps.[7]

A dark control sample stored at the same temperature but protected from light (e.g., wrapped

in aluminum foil).[8]

Viscometer.

Methodology:

Measure the initial viscosity of the gel samples.

Place the test samples in the photostability chamber.

Place the dark control sample in the same chamber, ensuring it is shielded from light.

Expose the samples to a total illumination of not less than 1.2 million lux hours and an

integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[7]

At specified time points, remove aliquots of the exposed and dark control samples and

measure their viscosity.

Compare the viscosity of the exposed sample to the dark control to determine the extent of

photodegradation.

Diagrams
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Carbomer 980 Thickening Mechanism

Carbomer 980 Powder
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Hydration Addition of Neutralizer
(e.g., NaOH, TEA)
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Caption: Carbomer 980 Neutralization and Thickening Process.
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Mechanism of Viscosity Loss by Electrolytes

Stable Carbomer Gel
(Extended Polymer Chains due to

Negative Charge Repulsion)

Addition of Electrolytes
(e.g., NaCl -> Na+ + Cl-)

Charge Shielding
(Cations surround carboxylate groups)

Reduced Repulsion

Polymer Chains Re-coil

Release of Trapped Water

Viscosity Loss
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Caption: How Electrolytes Reduce Carbomer 980 Gel Viscosity.
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Viscosity Loss Observed

When did it occur?
(During/After Production vs. Over Time)
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Caption: A Logical Workflow for Troubleshooting Viscosity Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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